Cas no 1867851-46-4 (methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate)

• Product Name: methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate
• CAS No: 1867851-46-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5238399
• Update Time: 2025-06-11

methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxylic acid, 4,6-dimethyl-, methyl ester, (2R,6R)-
• methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate

• Inchi： 1S/C8H15NO3/c1-6-4-9(2)5-7(12-6)8(10)11-3/h6-7H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： LAWZBWKIBPCWSB-RNFRBKRXSA-N
• SMILES： N1(C)C[C@@H](C)O[C@@H](C(OC)=O)C1

Additional information on methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate

Methyl (2R,6R)-4,6-Dimethylmorpholine-2-Carboxylate: A Comprehensive Overview

Methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate (CAS No. 1867851-46-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of morpholines, which are widely used as building blocks in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The chiral nature of methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate makes it particularly valuable in the development of enantiomerically pure compounds. Enantiomeric purity is crucial in pharmaceuticals, as different enantiomers can exhibit distinct biological activities and pharmacokinetic properties. The ability to synthesize and isolate specific enantiomers is therefore a key aspect of modern drug discovery and development.

Recent research has highlighted the importance of morpholines in the design of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that morpholine derivatives can act as potent inhibitors of specific enzymes involved in various diseases. The (2R,6R) configuration of methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate has been shown to enhance its binding affinity and selectivity for these targets, making it a promising lead compound for further optimization.

In addition to its potential as a drug candidate, methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate is also used as an intermediate in the synthesis of other valuable compounds. Its carboxylate group can be readily functionalized through various chemical transformations, such as esterification, amidation, and reduction. These transformations enable the preparation of a wide range of derivatives with diverse functional groups and properties.

The synthesis of methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate typically involves chiral catalysis or resolution techniques to ensure the desired enantiomeric purity. One common approach is the use of chiral auxiliaries or catalysts that direct the formation of the (2R,6R) stereocenter during key synthetic steps. Advances in asymmetric synthesis have significantly improved the efficiency and scalability of these processes, making it possible to produce large quantities of high-purity material for both research and industrial applications.

The physical and chemical properties of methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate have been extensively characterized. It is a colorless solid with a melting point of approximately 75°C and is soluble in common organic solvents such as methanol and dichloromethane. Its stability under various conditions has been studied to ensure its suitability for long-term storage and use in different environments.

In terms of safety and handling, methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Appropriate personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The environmental impact of methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate has also been evaluated. Studies have shown that it does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly. Nevertheless, efforts are ongoing to develop more sustainable synthetic routes that minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate (CAS No. 1867851-46-4) is a versatile chiral compound with promising applications in pharmaceuticals and organic synthesis. Its unique structural features and potential biological activities make it an important molecule for further research and development. As new methodologies continue to emerge in the field of asymmetric synthesis and drug discovery, the importance of compounds like methyl (2R,6R)-4,6-dimethylmorpholine-2-carboxylate is likely to grow even further.